
A Technical Guide to the Physical
Characteristics of Cerium(III) Acetate

Sesquihydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cerium(III)acetate

Cat. No.: B13785015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of cerium(III) acetate sesquihydrate. The information is curated for professionals in

research and development who require precise and reliable data for their work with this

compound.

Physical and Chemical Properties
Cerium(III) acetate sesquihydrate is a moderately water-soluble crystalline cerium source.[1] It

typically presents as a white crystalline powder or colorless crystals.[2][3] This compound is

also known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2]
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Property Value Reference(s)

Appearance
White powder or colorless to

white crystals
[2][4][5][6][7][8][9]

Molecular Formula Ce(CH₃COO)₃ · 1.5H₂O [5]

CAS Number 206996-60-3 [4]

Molar Mass 344.28 g/mol [10]

Decomposition Point 308 °C [4][6][7][8]

Solubility in Water Soluble [2][4][5][8][11][12]

Synonyms
Cerous acetate, Cerium

triacetate
[2][4][5]

Experimental Protocols
Determination of Physical Appearance
A standardized protocol for the visual and instrumental characterization of the physical

appearance of cerium(III) acetate sesquihydrate is crucial for quality control and experimental

consistency.

Objective: To accurately document the physical state, color, and crystal morphology of a

cerium(III) acetate sesquihydrate sample.

Materials:

Cerium(III) acetate sesquihydrate sample

Spatula

White viewing surface (e.g., ceramic tile or watch glass)

Microscope with polarizing capabilities

Melting point apparatus
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Procedure:

Macroscopic Examination:

1. Place a small, representative sample of the cerium(III) acetate sesquihydrate onto a clean,

dry, white viewing surface using a spatula.

2. Observe the sample under ambient laboratory lighting. Record the physical state (e.g.,

crystalline powder, amorphous solid) and the color (e.g., white, off-white). Note any

clumping, which may indicate hygroscopicity.

Microscopic Examination:

1. Prepare a slide with a small amount of the sample.

2. Using a light microscope, examine the particles. Note the general shape and size

distribution of the crystals.

3. If available, use a polarizing microscope to observe birefringence, which can provide

information about the crystalline nature of the material.

Melting Point/Decomposition Temperature Determination:

1. Load a small, dry sample into a capillary tube and place it in a melting point apparatus.

2. Heat the sample at a controlled rate (e.g., 2-3 °C per minute) near the expected

decomposition temperature.

3. Record the temperature at which the substance begins to decompose, as evidenced by a

change in color or the evolution of gas. The reported decomposition temperature for

cerium(III) acetate is 308 °C.[4][6][7][8]

Workflow for Synthesis of Cerium Oxide
Nanoparticles
Cerium(III) acetate sesquihydrate is a common precursor for the synthesis of cerium oxide

(CeO₂) nanoparticles, which have numerous applications in catalysis, biomedicine, and
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materials science.[5][7][10] The following diagram illustrates a typical thermal decomposition

workflow for this synthesis.

Reaction Setup
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Caption: Workflow for the thermal decomposition synthesis of cerium oxide nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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